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Compound of Interest

Compound Name: BIO 1211

Cat. No.: B7909954 Get Quote

Technical Support Center: BIO 1211
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing

insolubility issues with BIO 1211 in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is BIO 1211 and what are its general solubility properties?

A1: BIO 1211 is a selective, high-affinity α4β1 integrin inhibitor. It is a peptide mimetic with the

sequence MPUPA-LDVP. Based on its structure, which includes an aspartic acid residue and a

free C-terminus, BIO 1211 is considered an acidic peptide mimetic and is expected to be more

soluble in neutral to basic aqueous solutions.

Q2: What is the reported solubility of BIO 1211?

A2: The reported solubility of BIO 1211 varies depending on the solvent. The table below

summarizes the available data.
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Solvent Reported Solubility Source

Water Up to 2 mg/mL Multiple Suppliers

0.2M Phosphate Buffered

Saline (PBS)
Up to 2 mg/mL Supplier Data

Dimethyl Sulfoxide (DMSO) Up to 250 mg/mL Supplier Data

10% DMSO in 90% (20% SBE-

β-CD in saline)
≥ 2.08 mg/mL Supplier Data

10% DMSO in 90% corn oil ≥ 2.08 mg/mL Supplier Data

Q3: Why is my BIO 1211 not dissolving in my aqueous buffer?

A3: Insolubility of BIO 1211 in aqueous buffers can be due to several factors:

pH of the buffer: As an acidic peptide mimetic, BIO 1211 is more soluble at neutral to slightly

basic pH. If your buffer is acidic, the compound may be less soluble.

Concentration: You may be trying to dissolve BIO 1211 at a concentration higher than its

solubility limit in that specific buffer.

Ionic strength of the buffer: High salt concentrations can sometimes decrease the solubility of

peptides.

Temperature: Solubility can be temperature-dependent.

Q4: Is it recommended to use organic co-solvents?

A4: Yes, for concentrations higher than what is achievable in aqueous buffers alone, using a

co-solvent like DMSO is recommended. Prepare a high-concentration stock solution in 100%

DMSO and then dilute it into your aqueous experimental buffer. Ensure the final concentration

of the organic solvent is low enough not to affect your experimental system (typically ≤1%

DMSO).
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This guide provides a step-by-step approach to troubleshoot and resolve BIO 1211 insolubility

issues.

Issue: BIO 1211 does not dissolve or forms a precipitate
in my aqueous buffer.
Troubleshooting Workflow:
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Start: BIO 1211 Insolubility Issue

Is the desired concentration > 2 mg/mL?

Prepare a stock solution in 100% DMSO.
Dilute into aqueous buffer.

Yes

Check the pH of your aqueous buffer.
Is it neutral to slightly basic (pH 7.0-8.0)?

No

Adjust buffer pH to 7.2-7.4 and retry.

No

Attempt to dissolve in PBS (pH 7.4) up to 2 mg/mL.

Yes

Briefly sonicate the solution.

Gently warm the solution (to ~37°C).

Still Insoluble?

Yes

Contact Technical Support

No
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α4β1 Integrin (VLA-4)

Binding

VCAM-1

BIO 1211

Inhibits

Cell Adhesion

Downstream Signaling

Inflammation
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Prepare BIO 1211 Solution
(See Troubleshooting Guide)

Treat Cells with BIO 1211
and Controls

Culture Cells of Interest

Perform Cellular Assay
(e.g., Adhesion, Migration)

Data Acquisition and Analysis

Click to download full resolution via product page

To cite this document: BenchChem. [Troubleshooting BIO 1211 insolubility in aqueous
buffers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909954#troubleshooting-bio-1211-insolubility-in-
aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

